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Compound of Interest

Compound Name: Ethanesulfonic anhydride

Cat. No.: B177037

Disclaimer: A comprehensive Safety Data Sheet (SDS) for ethanesulfonic anhydride (CAS
No. 13223-06-8) is not readily available in the public domain. This guide has been compiled
using the limited safety information available for ethanesulfonic anhydride, supplemented
with data from the closely related and well-documented analogues, methanesulfonic
anhydride and trifluoromethanesulfonic anhydride. All information extrapolated from these
analogues is clearly noted. Researchers should handle ethanesulfonic anhydride with
extreme caution and perform a thorough risk assessment before use.

Chemical Identification and Properties

Ethanesulfonic anhydride is a reactive organic compound. Due to the scarcity of
experimental data, many of its physical and chemical properties have not been formally

documented.
Identifier Value
Chemical Name Ethanesulfonic anhydride
Synonyms Ethylsulfonyl ethanesulfonate
CAS Number 13223-06-8
Molecular Formula C4H1005S2
Molecular Weight 202.25 g/mol
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Comparative Physical and Chemical Properties of Analogous Sulfonic Anhydrides:

Trifluoromethanesulfonic

Property Methanesulfonic Anhydride i
Anhydride
Appearance White to light brown solid[1][2] Clear, colorless liquid[3]
Melting Point 64-70 °C[1][2][4] -82 °C[5]
Boiling Point 125 °C @ 4 mmHg[1][2][4] 81-83 °C @ 760 mmHg[5]
Density 1.36 g/cm? (estimate)[2] 1.677 g/lcm3 at 25 °C
- Reacts violently with water[4] Reacts violently with water[5]
Solubility
[6] [718]
Vapor Pressure Not available 10 hPa @ 20 °C[5]

Hazard Identification and Classification

The primary known hazard for ethanesulfonic anhydride is its severe corrosivity.

GHS Classification for Ethanesulfonic Anhydride:

Hazard Class Hazard Category Hazard Statement

. . o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage

Source: European Chemicals Agency (ECHA) C&L Inventory

Click to download full resolution via product page

Comparative Hazard Classifications of Analogous Sulfonic Anhydrides:
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Trifluoromethanesulfonic

Hazard Methanesulfonic Anhydride ]
Anhydride
) ) Oxidizer, Corrosion, Acute
GHS Pictograms Corrosion o
Toxicity
Signal Word Danger Danger
H272: May intensify fire;
H314: Causes severe skin oxidizer. H302: Harmful if
burns and eye damage. swallowed. H314: Causes

Hazard Statements ] ) )
EUHO014: Reacts violently with severe skin burns and eye

water.[1][6][9] damage. H335: May cause
respiratory irritation.[5]

Toxicology and Health Effects

No specific toxicological studies for ethanesulfonic anhydride are publicly available. The
health effects are inferred from its classification as a corrosive substance and data from its

analogues.

 Inhalation: Likely to be corrosive to the respiratory tract. Inhalation of mists or vapors may
cause severe irritation, chemical burns to the nose, throat, and lungs, and could lead to
pulmonary edema.[8]

o Skin Contact: Causes severe skin burns.[9] Direct contact can lead to deep, painful wounds

and permanent scarring.

o Eye Contact: Causes serious eye damage.[9] Contact can result in corneal burns, ulceration,
and potentially irreversible blindness.

e Ingestion: Expected to cause severe burns to the mouth, throat, and gastrointestinal tract,
with a risk of perforation.[4]

Toxicity Data for Analogous Sulfonic Anhydrides:
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Compound Test Species Value

Trifluoromethanesulfo
_ _ LD50 Oral Rat 1012 mg/kg
nic Anhydride

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with this
highly reactive and corrosive compound. The following procedures are based on best practices
for handling sulfonic anhydrides.[7][8][10][11]

e Handling:
o Work exclusively in a well-ventilated chemical fume hood.[4][8][11]
o Avoid all personal contact, including inhalation of vapors or mists.[7]

o Do not allow the substance to come into contact with water or moisture, as it reacts
violently.[4][6][8]

o Use corrosion-resistant tools and equipment.

o Ground and bond containers and receiving equipment to prevent static discharge.
o Keep away from heat, sparks, and open flames.[12]

o When handling, do not eat, drink, or smoke.

e Storage:

[¢]

Store in a cool, dry, well-ventilated area away from incompatible materials.[7][10][11]

[e]

Keep containers tightly closed and sealed.[7]

o

Store under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[9][11]
[12]
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o Store away from strong oxidizing agents, strong bases, alcohols, and combustible
materials.[4][6]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when working with ethanesulfonic anhydride.

Click to download full resolution via product page

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.[4][9][12]

General Advice: Move the victim out of the dangerous area. First responders must protect
themselves. Show this safety data sheet to the doctor in attendance.[9][12]

If Inhaled: Immediately move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[4][9]

In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the affected
skin with large amounts of water for at least 15-20 minutes, using a safety shower if
available. Seek immediate medical attention.[4][12]

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention from an ophthalmologist.[4][12]

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting due to the risk of
perforation. If the person is conscious, have them drink one or two glasses of water. Seek
immediate medical attention.[4][12]

Click to download full resolution via product page

Fire and Explosion Hazard Data
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Ethanesulfonic anhydride itself is not expected to be flammable. However, its reactivity,

particularly with water, and the properties of its analogues suggest potential fire-related

hazards.

Fire and Explosion Data for Analogous Sulfonic Anhydrides:

Trifluoromethanesulfonic

Property Methanesulfonic Anhydride .
Anhydride
Non-combustible, but an
Flammability Combustible solid[1] oxidizer that may intensify

fire[5]

Extinguishing Media

Dry chemical, carbon dioxide,
alcohol-resistant foam. DO
NOT use water.[4][9]

Dry sand, dry chemical, or
alcohol-resistant foam. DO

NOT use water.

Hazardous Combustion

Products

Carbon oxides (CO, COz2),
Sulfur oxides (SOx)[4][6]

Carbon oxides, Sulfur oxides,

Hydrogen fluoride[12]

Special Hazards

Reacts violently with water.[4]
[6] Heating may cause violent

rupture of containers.

Oxidizer. Reacts violently with
water.[5] May react with metals
to produce flammable

hydrogen gas.[7]

Firefighter PPE

Wear a self-contained
breathing apparatus (SCBA)
and full protective chemical-

resistant clothing.[4]

Wear a self-contained
breathing apparatus (SCBA)
and full protective chemical-

resistant clothing.[5]

Accidental Release Measures

In the event of a spill, immediate and cautious action is required.

o Personal Precautions: Evacuate the area. Do not breathe vapors or dust. Avoid contact with

the spilled material. Ensure adequate ventilation. Wear the full personal protective equipment
described in Section 5.[4][9][12]
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e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[4]
[12]

e Containment and Cleaning:

o Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or
diatomaceous earth. Do not use combustible materials like sawdust.[7]

o Carefully collect the absorbed material into a suitable, labeled, and sealable container for
disposal.[4][9]

o DO NOT add water to the spill site.[4][8]

o Clean the affected area thoroughly, but avoid flushing with water until the bulk material is
removed.

o Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols: General Synthesis of
Sulfonic Anhydrides

While a specific protocol for ethanesulfonic anhydride synthesis is not provided, a general
method involves the dehydration of the corresponding sulfonic acid. The following is a
generalized workflow based on established chemical principles.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethanesulfonic Anhydride: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177037#ethanesulfonic-anhydride-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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